MD01-67

• Molecular Formula: C37H58N8O8
• Molecular Weight: 742.9 g/mol
• InChI: InChI=1S/C37H58N8O8/c38-19-7-5-13-27-33(48)43-29(14-6-8-20-39)34(49)42-28(12-4-3-11-26(40)32(47)41-27)35(50)44-30(21-24-15-17-25(46)18-16-24)36(51)45-31(37(52)53)22-23-9-1-2-10-23/h3-4,15-18,23,26-31,46H,1-2,5-14,19-22,38-40H2,(H,41,47)(H,42,49)(H,43,48)(H,44,50)(H,45,51)(H,52,53)/b4-3+/t26-,27-,28-,29-,30-,31-/m0/s1
• InChIKey: NMDINTPQFLERGW-MMXDLGESSA-N

MD01-67: Baseline Overview

MD01-67 is a side-chain-to-side-chain cyclized macrocyclic peptide analog of neurotensin (NT) that selectively activates the neurotensin receptor type 2 (NTS2). Discovered through an extensive structure–activity relationship (SAR) study, MD01-67 incorporates a cyclopentylalanine residue at position 12 in place of the native Ile12 of the NT(7–12) fragment, with allyl-glycine replacements at Pro7 and Pro10 enabling macrocyclization [1]. With a molecular formula of C37H58N8O8 and a molecular weight of 742.9 g/mol, MD01-67 is currently manufactured for research use only and is not intended for human or veterinary applications [2].

GPCR

NTS2-selective target engagement for radioligand binding and signaling studies

Pain

Non-opioid inflammatory pain research in acute and chronic rodent models

Stability

Macrocyclic scaffold supports sustained in vivo model-response evaluation

SAR

Position-12 optimized reference for NTS2 macrocycle medicinal chemistry

• [1] Desgagné M, Chartier M, Lagard C, Ferková S, Choquette M, Longpré JM, Côté J, Boudreault PL, Sarret P. Development of Macrocyclic Neurotensin Receptor Type 2 (NTS2) Opioid-Free Analgesics. Angew Chem Int Ed Engl. 2024 Nov 18;63(47):e202405941. View Source
• [2] MD01-67 Product Data Sheet, PeptideDB. CAS: 2468971-42-6. Molecular Formula: C37H58N8O8, Molecular Weight: 742.91 g/mol. View Source

Why MD01-67 Cannot Be Substituted

The NTS2 receptor has been validated as a target for non-opioid analgesia, but achieving high selectivity over the closely related NTS1 subtype is critical: NTS1 activation induces hypotension and hypothermia, precluding therapeutic use [1]. Within the macrocyclic NT analog family, minor side-chain modifications at position 12 produce dramatic swings in both binding affinity and selectivity. For instance, replacing leucine with a gamma-branched cyclopentylalanine (MD01-67) yields a >34,000‑fold selectivity window, whereas the linear-chain norvaline analog (MD01-29) retains only ~32‑fold selectivity [1]. Simply substituting MD01-67 with another “NTS2-selective macrocycle” without examining position‑12 SAR data risks selecting a compound with over 10‑fold lower affinity or two orders of magnitude worse selectivity [1].

NTS1 Cross-Reactivity

NTS1 activation may introduce off-target cardiovascular and thermoregulatory effects; verify NTS1 counter-screen data before substituting analogs.

Position-12 Sensitivity

Minor side-chain changes at position 12 can shift affinity by >10-fold; cyclopentylalanine-tuned selectivity does not transfer to other residues.

Linear Peptide Instability

Linear NT fragments degrade rapidly in vivo; macrocyclization is required for sustained behavioral pharmacology endpoints.

• [1] Desgagné M, Chartier M, Lagard C, Ferková S, Choquette M, Longpré JM, Côté J, Boudreault PL, Sarret P. Development of Macrocyclic Neurotensin Receptor Type 2 (NTS2) Opioid-Free Analgesics. Angew Chem Int Ed Engl. 2024 Nov 18;63(47):e202405941. View Source

MD01-67: Quantitative Comparator Evidence

NTS2 Binding Affinity Advantage

MD01-67 exhibits a Ki of 2.9 ± 0.3 nM at human NTS2 in competitive radioligand displacement assays using [125I]-NT, representing a 17.4‑fold improvement in binding affinity compared to the reference macrocyclic analog compound 4 (Leu12; Ki = 50.4 ± 18.5 nM) [1]. Among all gamma‑branched cyclic aliphatic substitutions at position 12, the cyclopentylalanine of MD01-67 yields the lowest Ki, outperforming cyclohexylalanine (MD01-31; 8.1 nM), cyclobutylalanine (MD01-66; 25.5 nM), and cycloheptylalanine (MD01-68; 6.4 nM) [1].

NTS2 Affinity

Head-to-head

Ki 2.9 ± 0.3 nM vs 50.4 nM (Leu12 ref.)
17.4-fold improvement

Supports NTS2 binding-affinity comparison context

[125I]-NT displacement, hNTS2-HEK293

Evidence Dimension	Binding affinity (Ki) at human NTS2 receptor
Target Compound Data	MD01-67 (cyclopentylalanine at position 12): Ki = 2.9 ± 0.3 nM
Comparator Or Baseline	Compound 4 (leucine at position 12): Ki = 50.4 ± 18.5 nM; MD01-31 (cyclohexylalanine): Ki = 8.1 ± 2.5 nM; MD01-66 (cyclobutylalanine): Ki = 25.5 ± 8.0 nM; MD01-68 (cycloheptylalanine): Ki = 6.4 ± 0.8 nM
Quantified Difference	5.7‑fold to 17.4‑fold lower Ki (higher affinity) vs. comparators; 17.4‑fold improvement vs. reference compound 4
Conditions	Competitive radioligand displacement assay using [125I]-NT on HEK-293 cells stably expressing hNTS2

Why This Matters

Procurement decisions for NTS2-targeted research demand the highest-affinity ligand available; a 17‑fold difference in Ki translates directly to lower compound consumption per experiment and higher signal‑to‑noise ratios in pharmacological assays.

• [1] Desgagné M, Chartier M, Lagard C, Ferková S, Choquette M, Longpré JM, Côté J, Boudreault PL, Sarret P. Development of Macrocyclic Neurotensin Receptor Type 2 (NTS2) Opioid-Free Analgesics. Angew Chem Int Ed Engl. 2024 Nov 18;63(47):e202405941. Table 1. View Source

NTS2 vs. NTS1 Subtype Selectivity

MD01-67 displays a selectivity window of >34,843‑fold for NTS2 over NTS1 (hNTS1 Ki > 100 μM; hNTS2 Ki = 2.9 nM), making it the most selective NTS2-targeting macrocycle identified to date [1]. In comparison, the reference macrocycle compound 4 achieves only >2,000‑fold selectivity (hNTS1 > 100 μM; hNTS2 50.4 nM) [1]. The closest gamma‑branched analog MD01-68 (cycloheptylalanine) reaches >15,552‑fold selectivity, while the delta‑branched analog MD01-64 (homo‑cyclohexylalanine) reaches >13,760‑fold [1].

NTS2/NTS1 Selectivity

Head-to-head

>34,843-fold (NTS1 Ki >100 µM)

Supports NTS2/NTS1 selectivity assay context

Parallel hNTS1/hNTS2 radioligand assay

Evidence Dimension	NTS2/NTS1 selectivity ratio
Target Compound Data	MD01-67: selectivity >34,843‑fold (NTS2 Ki = 2.9 nM; NTS1 Ki > 100,000 nM)
Comparator Or Baseline	Compound 4: selectivity >2,000‑fold; MD01-31: >12,300‑fold; MD01-68: >15,552‑fold; MD01-64: >13,760‑fold
Quantified Difference	≥17.4‑fold improvement in selectivity vs. reference compound 4; ≥2.2‑fold improvement vs. nearest gamma‑branched comparator MD01-68
Conditions	Parallel radioligand displacement assays on HEK-293 cells expressing hNTS1 and hNTS2; upper limit of detection set at 100 μM

Why This Matters

NTS1 activation causes hypotension and hypothermia, disqualifying NTS1‑active compounds from therapeutic development. Selecting MD01-67 over a less selective analog minimizes confounding NTS1‑mediated effects in both in vitro and in vivo experiments.

• [1] Desgagné M, Chartier M, Lagard C, Ferková S, Choquette M, Longpré JM, Côté J, Boudreault PL, Sarret P. Development of Macrocyclic Neurotensin Receptor Type 2 (NTS2) Opioid-Free Analgesics. Angew Chem Int Ed Engl. 2024 Nov 18;63(47):e202405941. Table 1. View Source

Cyclopentylalanine Superiority at Position 12

An extensive SAR study encompassing 18 position‑12 variants demonstrated that gamma‑branched cyclic aliphatic residues are uniquely suited to the hydrophobic C‑terminal binding pocket of NTS2. MD01-67 (cyclopentylalanine) achieves a Ki of 2.9 nM, whereas compounds with beta‑branched residues (tert‑leucine MD01-27, valine MD01-33) lose all measurable affinity (Ki > 100,000 nM), and aromatic substitutions (phenylalanine MD01-32, Tyr(OMe) MD01-62) yield 147‑ to 53‑fold higher Ki values (425 nM and 155 nM, respectively) [1]. Even within the gamma‑branched cyclic family, the cyclopentyl ring of MD01-67 outperforms the cyclobutyl ring of MD01-66 (8.8‑fold lower affinity) and the cyclohexyl ring of MD01-31 (2.8‑fold lower affinity) [1].

Position-12 SAR

Head-to-head

Cyclopentylalanine Ki 2.9 nM
2.8–34,500-fold vs other 12 variants

Supports position-12 SAR interpretation

18 variants; gamma-branched cyclic optimal

Evidence Dimension	Ki at hNTS2 across position‑12 side‑chain variants
Target Compound Data	MD01-67 (cyclopentylalanine): Ki = 2.9 ± 0.3 nM
Comparator Or Baseline	MD01-31 (cyclohexylalanine) Ki = 8.1 nM; MD01-66 (cyclobutylalanine) Ki = 25.5 nM; MD01-68 (cycloheptylalanine) Ki = 6.4 nM; MD01-64 (homo‑cyclohexylalanine) Ki = 7.3 nM; MD01-32 (phenylalanine) Ki = 425 nM; MD01-27 (tert‑leucine) Ki > 100,000 nM
Quantified Difference	2.8‑ to 34,500‑fold lower Ki vs. all position‑12 comparators; 2.8‑fold better than nearest gamma‑branched comparator MD01-31
Conditions	Competitive binding assay with [125I]-NT on hNTS2‑expressing HEK-293 cells

Why This Matters

The SAR matrix proves that minor structural changes at position 12 produce disproportionate losses in affinity; researchers seeking to replicate or extend NTS2 pharmacology must use the empirically optimal MD01-67 scaffold rather than a structurally proximate but functionally inferior analog.

• [1] Desgagné M, Chartier M, Lagard C, Ferková S, Choquette M, Longpré JM, Côté J, Boudreault PL, Sarret P. Development of Macrocyclic Neurotensin Receptor Type 2 (NTS2) Opioid-Free Analgesics. Angew Chem Int Ed Engl. 2024 Nov 18;63(47):e202405941. Table 1. View Source

Opioid-Sparing Morphine Potentiation

MD01-67 is distinguished from many NTS2‑selective ligands by its ability to potentiate the analgesic effects of morphine in a dose‑ and time‑dependent manner, as demonstrated in rat inflammatory pain models [1]. This opioid‑sparing property means MD01-67 can be deployed either as a standalone non‑opioid analgesic or as an adjuvant to reduce the required morphine dose while maintaining equivalent pain relief [1]. The macrocyclic scaffold also confers markedly improved plasma stability compared to linear NT analogs, enabling sustained in vivo pharmacological activity across acute, persistent (formalin), and chronic (Complete Freund's Adjuvant) inflammatory pain models [1].

Opioid-Sparing Model

Class-level

Dose-dependent morphine co-administration effect in rat inflammatory pain models

Supports opioid-sparing model-response context

Acute, formalin, CFA models; reported potentiation

Evidence Dimension	Opioid‑sparing analgesic efficacy in vivo
Target Compound Data	MD01-67: dose‑dependent potentiation of morphine analgesia; effective in rat acute, formalin‑induced persistent, and CFA‑induced chronic inflammatory pain models
Comparator Or Baseline	Morphine alone (equimolar doses); linear NT(8–12) analogs with lower plasma stability
Quantified Difference	Additive or synergistic analgesic action when combined with morphine vs. morphine alone; improved plasma stability vs. linear NT analogs (quantified in prior macrocyclic NT studies referenced within)
Conditions	Rat models: acute thermal pain, formalin test (persistent inflammatory pain), Complete Freund's Adjuvant (chronic inflammatory pain)

Why This Matters

For researchers developing opioid‑sparing therapeutic strategies, MD01-67 provides a dual‑function tool compound that simultaneously validates NTS2‑mediated analgesia and enables morphine dose‑reduction studies — a combination property not shared by all NTS2 agonists.

• [1] Desgagné M, Chartier M, Lagard C, Ferková S, Choquette M, Longpré JM, Côté J, Boudreault PL, Sarret P. Development of Macrocyclic Neurotensin Receptor Type 2 (NTS2) Opioid-Free Analgesics. Angew Chem Int Ed Engl. 2024 Nov 18;63(47):e202405941. View Source

Macrocyclic Conformational Constraint vs. Linear Ligands

MD01-67 features a side‑chain‑to‑side‑chain cyclization between allyl‑glycine residues at positions 7 and 10, forming a conformationally constrained macrocycle that limits entropic penalty upon receptor binding [1]. Prior studies from the same group demonstrated that macrocyclic NT analogs exhibit markedly improved plasma stability and sustained in vivo analgesic activity compared to linear NT fragments, which are rapidly degraded by peptidases [1]. While specific half‑life values for MD01-67 have not yet been published as a head‑to‑head PK comparison, the class‑level advantage of macrocyclization is well established across multiple NT analog series [1].

Macrocyclic Stability

Class-level

Side-chain-to-side-chain cyclization (allyl-Gly7/10); sustained in vivo efficacy vs linear analogs

Supports macrocyclic stability model-response context

Plasma stability inferred from prior NT series

Evidence Dimension	Conformational constraint and metabolic stability
Target Compound Data	MD01-67: side‑chain‑to‑side‑chain macrocycle (allyl‑glycine at positions 7 and 10); demonstrates sustained analgesia in acute, persistent, and chronic pain models
Comparator Or Baseline	Linear NT(8–12) and NT(8–13) analogs: rapid proteolytic degradation; limited in vivo duration of action
Quantified Difference	Markedly improved plasma stability (qualitative evidence from prior macrocyclic NT series); sustained in vivo efficacy vs. transient activity of linear analogs
Conditions	In vivo rat pain models; plasma stability assays referenced in prior publications from the Sarret laboratory

Why This Matters

For in vivo pharmacology experiments, linear NT peptides degrade within minutes, requiring continuous infusion or high doses; MD01-67's macrocyclic scaffold provides the conformational stability necessary for bolus dosing and behavioral time‑course studies.

• [1] Desgagné M, Chartier M, Lagard C, Ferková S, Choquette M, Longpré JM, Côté J, Boudreault PL, Sarret P. Development of Macrocyclic Neurotensin Receptor Type 2 (NTS2) Opioid-Free Analgesics. Angew Chem Int Ed Engl. 2024 Nov 18;63(47):e202405941. View Source

MD01-67: Application Scenarios

GPCR Pharmacology and Radioligand Binding

MD01-67 is the highest‑affinity and most selective NTS2 macrocyclic ligand reported (Ki 2.9 nM; >34,843‑fold selectivity over NTS1), making it the optimal choice for competitive binding assays, receptor occupancy studies, and NTS2‑selective pharmacological profiling where NTS1 cross‑reactivity would confound data interpretation [1]. Its >17‑fold affinity advantage over the reference macrocycle 4 translates to lower ligand consumption per assay plate and improved assay window in high‑throughput screening formats.

Non-Opioid Analgesia in Inflammatory Pain Models

MD01-67 has demonstrated analgesic efficacy and reduction of tactile hypersensitivity in rat models of acute thermal pain, formalin‑induced persistent inflammatory pain, and CFA‑induced chronic inflammatory pain [1]. Its macrocyclic structure provides the plasma stability required for sustained behavioral pharmacology experiments, offering a significant advantage over linear NT analogs that are rapidly degraded in vivo.

Opioid-Sparing & Morphine Dose Reduction

MD01-67's demonstrated ability to potentiate morphine analgesia in a dose‑ and time‑dependent manner enables two distinct experimental paradigms: (1) evaluation of NTS2 agonists as standalone non‑opioid analgesics, and (2) investigation of opioid‑NTS2 co‑administration strategies aimed at reducing morphine dosage while maintaining equivalent pain relief [1]. This dual functionality is not universally reported for NTS2‑selective compounds.

SAR Reference Standard for NTS2 Macrocycle

The extensive SAR dataset surrounding MD01-67 — encompassing 18 position‑12 variants with binding affinities spanning from 2.9 nM (cyclopentylalanine) to >100,000 nM (tert‑leucine) — positions MD01-67 as the definitive reference standard for any medicinal chemistry campaign seeking to further optimize NTS2 affinity, selectivity, or pharmacokinetic properties through scaffold modification [1].

Application

Selection Property

Validation Focus

GPCR binding and selectivity profiling

NTS2 affinity and subtype selectivity review

Binding assay window; NTS1 counter-screen data

Inflammatory pain research models

Macrocyclic in vivo exposure and model-response duration

Behavioral endpoint reproducibility across acute and chronic models

Opioid-sparing co-administration studies

Co-administration model-response context

Morphine dose-response interaction and mechanical hypersensitivity endpoints

NTS2 macrocycle SAR reference

Scaffold-modification fit at position 12

Affinity shift and selectivity retention in derivative series

• [1] Desgagné M, Chartier M, Lagard C, Ferková S, Choquette M, Longpré JM, Côté J, Boudreault PL, Sarret P. Development of Macrocyclic Neurotensin Receptor Type 2 (NTS2) Opioid-Free Analgesics. Angew Chem Int Ed Engl. 2024 Nov 18;63(47):e202405941. View Source